1-Chloro-4-methoxy-5-methyl-2-nitrobenzene

• CAS RN: 20871-70-9
• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol
• IUPAC Name: 1-chloro-4-methoxy-5-methyl-2-nitrobenzene
• InChI: InChI=1S/C8H8ClNO3/c1-5-3-6(9)7(10(11)12)4-8(5)13-2/h3-4H,1-2H3
• InChI Key: ABTIOYFAEPUQAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)[N+](=O)[O-])Cl

Description

1-Chloro-4-methoxy-5-methyl-2-nitrobenzene is a useful research compound. Its molecular formula is C8H8ClNO3 and its molecular weight is 201.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-chloro-2-methyl-5-nitrophenol (18.8 g, 100 mmol) in DMF (200 ml) was added potassium carbonate (13.8 g, 100 mmol) and methyl iodide (21.3 g, 150 mmol). The mixture was stirred for about two hours at room temperature. 5% Citric acid was added and the mixture was extracted three times with ethyl acetate. The organic phase was washed with brine, dried with sodium sulphate and evaporated under reduced pressure which gave the title compound (20 G, 100%).